Cas no 870704-00-0 (5-(4-Chlorophenyl)isoxazole-3-propionic acid)

• Product Name: 5-(4-Chlorophenyl)isoxazole-3-propionic acid
• CAS No: 870704-00-0
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD08276789
• CID: 875200
• PubChem ID: 24884158
• Update Time: 2025-06-20

5-(4-Chlorophenyl)isoxazole-3-propionic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)isoxazole-3-propionic acid
• 5-(4-CHLORPHENYL)-ISOXAZOL-3-PROPIONSÄURE
• 5-(4-Chlorophenyl)isoxazole-3-propionic acid, 97%
• 3-(5-(4-Chlorophenyl)isoxazol-3-yl)propanoicacid
• 3-(5-(4-Chlorophenyl)isoxazol-3-yl)propanoic acid
• CS-0365685
• 3-[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]propanoic acid
• 5-(4-Chlorophenyl)isoxazole-3-propionic
• 870704-00-0
• DTXSID60584694
• 5-(4-Chlorophenyl)-isoxazol-3-ylpropionic acid
• SCHEMBL20507192
• MFCD08276789
• G84681

• MDL： MFCD08276789
• Inchi： 1S/C12H10ClNO3/c13-9-3-1-8(2-4-9)11-7-10(14-17-11)5-6-12(15)16/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： RHKHSBMLUYKYIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CCC(=O)O)=NO1

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 159-163 °C
• Boiling Point: 445.1±35.0 °C at 760 mmHg
• Flash Point: 223.0±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(4-Chlorophenyl)isoxazole-3-propionic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Chlorophenyl)isoxazole-3-propionic acid

Professional Introduction to 5-(4-Chlorophenyl)isoxazole-3-propionic Acid (CAS No. 870704-00-0)

5-(4-Chlorophenyl)isoxazole-3-propionic acid, with the chemical formula C₁₀H₆ClNO₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an isoxazole ring and a chlorophenyl group makes it a versatile scaffold for designing molecules with specific biological activities.

The isoxazole moiety is a five-membered heterocyclic ring containing an oxygen atom and two carbon atoms, which is known for its role in various pharmacological activities. In contrast, the 4-chlorophenyl group introduces a halogen substituent that can enhance the lipophilicity and binding affinity of the molecule to biological targets. These structural features have made 5-(4-Chlorophenyl)isoxazole-3-propionic acid a valuable candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies. For instance, research has demonstrated that derivatives of 5-(4-Chlorophenyl)isoxazole-3-propionic acid exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. The 3-propionic acid side chain further contributes to the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

In addition to its pharmacological potential, 5-(4-Chlorophenyl)isoxazole-3-propionic acid has been studied for its role in modulating inflammatory pathways. The isoxazole ring is known to possess anti-inflammatory properties, and the chlorophenyl group can enhance these effects by improving receptor binding. This dual functionality has led to investigations into its efficacy in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-(4-Chlorophenyl)isoxazole-3-propionic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the isoxazole ring through cyclization reactions, followed by functionalization at the 4-position of the phenyl ring with chlorine. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency of these processes.

One of the most promising applications of 5-(4-Chlorophenyl)isoxazole-3-propionic acid is in the field of neurology. Preliminary studies have shown that this compound can interact with neurotransmitter receptors, potentially leading to novel treatments for neurological disorders such as epilepsy and Parkinson's disease. The ability of the isoxazole ring to modulate receptor activity makes it a particularly interesting scaffold for developing central nervous system (CNS) drugs.

The compound's potential as an antioxidant has also been explored. Reactive oxygen species (ROS) are known to contribute to various pathological conditions, including aging and neurodegenerative diseases. By scavenging ROS, 5-(4-Chlorophenyl)isoxazole-3-propionic acid may help protect cells from oxidative damage, thereby preventing or mitigating these conditions.

Evaluation of the pharmacokinetic properties of 5-(4-Chlorophenyl)isoxazole-3-propionic acid has revealed favorable characteristics for drug development. Its moderate molecular weight and balanced lipophilicity-hydrophilicity profile suggest good oral bioavailability and distribution throughout the body. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, indicating a low risk of adverse effects.

The development of new drug candidates often involves structural modifications to optimize efficacy and safety. Researchers have synthesized various derivatives of 5-(4-Chlorophenyl)isoxazole-3-propionic acid by introducing different functional groups at strategic positions within the molecule. These modifications have led to compounds with enhanced biological activity and improved pharmacokinetic profiles.

The role of computational chemistry in designing novel molecules cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding modes of 5-(4-Chlorophenyl)isoxazole-3-propionic acid with biological targets such as enzymes and receptors. These predictions guide experimental efforts by identifying key interactions that can be optimized to improve drug potency.

In conclusion, 5-(4-Chlorophenyl)isoxazole-3-propionic acid (CAS No. 870704-00-0) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing molecules with specific biological activities, particularly in oncology, inflammation, neurology, and antioxidant therapy. Continued research into this compound holds great potential for advancing our understanding of disease mechanisms and developing new therapeutic strategies.